![molecular formula C₁₅H₂₅N₆O₅P B1145782 [(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-N-[(2R)-1-oxo-1-propan-2-yloxypropan-2-yl]phosphonamidic acid CAS No. 376633-26-0](/img/structure/B1145782.png)
[(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-N-[(2R)-1-oxo-1-propan-2-yloxypropan-2-yl]phosphonamidic acid
Overview
Description
Synthesis Analysis
Research in the field has led to innovative methods for synthesizing compounds with similar structures, focusing on phosphonomethylation and the creation of acyclic nucleoside phosphonates. Tsirul´nikova et al. (2015) explored the phosphonomethylation of 1,3-diaminopropan-2-ol, yielding compounds with potential as cyclic ether intermediates in further synthetic processes (Tsirul´nikova, Bolt, & Belus', 2015). Similarly, Vrbovská et al. (2006) described a general method for synthesizing symmetrical bis-phosphonates of acyclic nucleosides, showcasing the versatility of these methods in creating structurally complex phosphonate derivatives (Vrbovská, Holý, Pohl, & Masojídková, 2006).
Molecular Structure Analysis
Molecular structure analysis of phosphonamidic acids and their derivatives is crucial for understanding their reactivity and potential biological activities. Kelley et al. (1995) synthesized a series of [[(guaninylalkyl)phosphinico]methyl]phosphonic acids, evaluating them as inhibitors for human erythrocyte purine nucleoside phosphorylase, thus highlighting the importance of molecular structure in enzyme inhibition (Kelley, McLean, Crouch, Averett, & Tuttle, 1995).
Scientific Research Applications
Synthesis and Chemical Properties
- A study by Vrbovská et al. (2006) discusses the synthesis of symmetrical bis-phosphonates of acyclic nucleosides, which is a class of compounds related to [(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-N-[(2R)-1-oxo-1-propan-2-yloxypropan-2-yl]phosphonamidic acid. This research contributes to understanding the methods for creating novel groups of acyclic nucleoside phosphonates (ANPs), which are significant in medicinal chemistry (Vrbovská et al., 2006).
Immunobiological Activity
- Doláková et al. (2005) investigated derivatives of 2-amino-3-(purin-9-yl)propanoic acids for their immunostimulatory and immunomodulatory potency, highlighting the biological significance of compounds structurally related to [(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-N-[(2R)-1-oxo-1-propan-2-yloxypropan-2-yl]phosphonamidic acid. Certain compounds demonstrated significant enhancement in the secretion of chemokines and augmented NO biosynthesis (Doláková et al., 2005).
Biodegradation Pathway Studies
- Pallitsch et al. (2017) conducted research on functionalized propylphosphonic acids, which are chemically related to the compound . This study aimed at understanding the C-P bond cleavage, offering insights into the biodegradation pathways of similar phosphonate compounds (Pallitsch et al., 2017).
properties
IUPAC Name |
[(2R)-1-(6-aminopurin-9-yl)propan-2-yl]oxymethyl-N-[(2R)-1-oxo-1-propan-2-yloxypropan-2-yl]phosphonamidic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25N6O5P/c1-9(2)26-15(22)11(4)20-27(23,24)8-25-10(3)5-21-7-19-12-13(16)17-6-18-14(12)21/h6-7,9-11H,5,8H2,1-4H3,(H2,16,17,18)(H2,20,23,24)/t10-,11-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BOVSGPQGGHVIEX-GHMZBOCLSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC(=O)C(C)NP(=O)(COC(C)CN1C=NC2=C(N=CN=C21)N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CN1C=NC2=C(N=CN=C21)N)OCP(=O)(N[C@H](C)C(=O)OC(C)C)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25N6O5P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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